
L-745,870 stability and storage conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-745870

Cat. No.: B1674075 Get Quote

L-745,870 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of L-745,870 and its

salt forms. Below you will find troubleshooting guides and frequently asked questions to ensure

the successful use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid L-745,870?

A1: The storage conditions for solid L-745,870 and its salts vary slightly. For short-term

storage, 0-4°C is recommended. For long-term storage, -20°C is ideal. It is also advised to

store the compound in a dry, dark place.[1] The trihydrochloride salt, in particular, should be

desiccated at +4°C.[2]

Q2: How should I store stock solutions of L-745,870?

A2: Stock solutions of L-745,870 should be aliquoted to avoid repeated freeze-thaw cycles.[3]

[4] For long-term stability, store these aliquots at -80°C, where they can be stable for up to 6

months.[3][4] For shorter-term storage, -20°C is suitable for up to 1 month.[3][4] Always protect

solutions from light.[3] One source suggests that reconstituted stock solutions are stable for up

to 3 months at -20°C.

Q3: What solvents can I use to dissolve L-745,870?
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A3: The solubility of L-745,870 depends on its salt form. The trihydrochloride salt is soluble in

water up to 100 mM.[2] The hydrochloride salt is soluble in water (≥ 100 mg/mL), DMSO (32.26

mg/mL), and 0.1 M HCl (25 mg/mL).[4] The free base form is soluble in DMSO (25 mg/mL).[3]

For in vivo experiments, specific solvent mixtures are recommended, such as 10% DMSO,

40% PEG300, 5% Tween-80, and 45% Saline, or 10% DMSO and 90% Corn Oil.[3]

Q4: I am having trouble dissolving L-745,870. What can I do?

A4: If you encounter solubility issues, gentle heating and/or sonication can aid in dissolution.[3]

When using DMSO, it is critical to use a newly opened, anhydrous grade, as DMSO is

hygroscopic and the water content can significantly impact solubility.[3][4] For the hydrochloride

salt in 0.1 M HCl, ultrasonication and adjusting the pH to 3 with HCl may be necessary.[4]

Q5: Should I prepare fresh solutions for my in vivo experiments?

A5: Yes, it is highly recommended to prepare working solutions for in vivo experiments freshly

on the same day of use to ensure reliable experimental results.[3]

Stability and Storage Data
Solid Compound Storage Recommendations

Compound Form Short-Term Storage Long-Term Storage Special Conditions

L-745,870 (Free

Base)

0 - 4°C (days to

weeks)[1]

-20°C (months to

years)[1]
Dry and dark[1]

L-745,870

hydrochloride
4°C[4] -20°C[4]

Sealed, away from

moisture[4]

L-745,870

trihydrochloride
2 - 8°C or +4°C[2] -20°C[1]

Desiccate[2], protect

from light

Stock Solution Storage Stability
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Storage Temperature Duration Light Conditions

-80°C Up to 6 months[3][4] Protect from light[3]

-20°C
Up to 1 month[3][4] or up to 3

months
Protect from light[3]

0 - 4°C Short term (days to weeks)[1] Not specified

Solubility Data

Compound Form Solvent Solubility Notes

L-745,870 (Free

Base)
DMSO

25 mg/mL (76.49 mM)

[3]

Ultrasonic

recommended; use

newly opened

DMSO[3]

L-745,870

hydrochloride
H₂O

≥ 100 mg/mL (275.27

mM)[4]

DMSO
32.26 mg/mL (88.80

mM)[4]

Ultrasonic

recommended; use

newly opened

DMSO[4]

0.1 M HCl
25 mg/mL (68.82 mM)

[4]

Ultrasonic and pH

adjustment to 3 with

HCl may be needed[4]

L-745,870

trihydrochloride
Water Soluble to 100 mM[2]

DMSO Soluble[1]
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

upon storage

Improper storage temperature;

freeze-thaw cycles.

Ensure storage at -80°C or

-20°C. Aliquot the stock

solution to avoid repeated

freezing and thawing.[3][4] If

precipitation occurs, gentle

warming and

vortexing/sonication may help

redissolve the compound.

Compound precipitates during

in vitro assay

Low solubility in aqueous

buffer; temperature change.

Check the final concentration

of any organic solvent (like

DMSO) in your assay buffer

and ensure it is sufficient to

maintain solubility. Consider

performing a solubility test in

your final assay buffer

beforehand.

Inconsistent experimental

results

Degradation of the compound;

improper solution handling.

Prepare fresh working

solutions for each experiment,

especially for in vivo studies.[3]

Ensure stock solutions are

stored correctly and within their

stability period. Always protect

solutions from light.[3]

Difficulty dissolving the solid

compound

Insufficient solvent volume;

hygroscopic nature of DMSO;

incorrect salt form for the

chosen solvent.

Confirm you are using the

correct solvent for your specific

salt form of L-745,870. Use a

fresh, anhydrous batch of

DMSO.[3][4] Employ

sonication or gentle warming

to aid dissolution.[3]

Experimental Protocols & Workflows
General Protocol for Preparing a Stock Solution in DMSO
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Weigh the required amount of L-745,870 solid in a sterile conical tube.

Add the calculated volume of fresh, anhydrous DMSO to achieve the desired concentration

(e.g., 10 mM).

Vortex the solution vigorously.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for short

intervals until the solution is clear. Gentle warming can also be applied.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in light-

protecting tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Diagrams
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Solution Preparation Workflow

1. Weigh Solid Compound

2. Add Anhydrous Solvent (e.g., DMSO)

3. Vortex / Sonicate
(Apply gentle heat if needed)

4. Check for Complete Dissolution

Precipitate Remains

5. Aliquot into Light-Protecting Tubes

Clear Solution

Troubleshoot:
- Use fresh solvent

- Check calculations

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing L-745,870 stock solutions.
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L-745,870 Mechanism of Action

Dopamine

Dopamine D4 Receptor

Activates

L-745,870

Antagonizes

Gαi/o Protein

Activates

Adenylate Cyclase

Inhibits

↓ cAMP

Produces

Cellular Response

Click to download full resolution via product page

Caption: L-745,870 as a dopamine D4 receptor antagonist.
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Troubleshooting Logic

Problem Encountered
(e.g., Precipitation)

Identify Potential Cause

Solubility Issue

In Buffer/Solvent

Stability Issue

Over Time

Action:
- Sonicate/Warm

- Use fresh solvent
- Check concentration

Action:
- Prepare fresh solution

- Check storage conditions
- Aliquot stocks

Problem Resolved

Click to download full resolution via product page

Caption: A logical guide for troubleshooting common issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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